Cas no 1215108-68-1 (1-(4-Chloro-2-fluorophenyl)piperazineDihydrochloride)

• Product Name: 1-(4-Chloro-2-fluorophenyl)piperazineDihydrochloride
• CAS No: 1215108-68-1
• MF: C₁₀H₁₃Cl₂FN₂
• MW: 251.128023862839
• MDL: MFCD03701088
• CID: 4563340
• Update Time: 2025-06-09

1-(4-Chloro-2-fluorophenyl)piperazineDihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluorophenyl)piperazine Dihydrochloride
• 1-(4-Chloro-2-fluorophenyl)piperazineDihydrochloride

• MDL： MFCD03701088
• Inchi： 1S/C10H12ClFN2.ClH/c11-8-1-2-10(9(12)7-8)14-5-3-13-4-6-14;/h1-2,7,13H,3-6H2;1H
• InChI Key： UVJSQNBVPGMAEO-UHFFFAOYSA-N
• SMILES： FC1C=C(Cl)C=CC=1N1CCNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Chloro-2-fluorophenyl)piperazineDihydrochloride

1-(4-Chloro-2-fluorophenyl)piperazine Dihydrochloride (CAS No. 1215108-68-1): An Overview

1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride (CAS No. 1215108-68-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-chloro-2-fluorophenylpiperazine dihydrochloride, is a derivative of piperazine, a versatile heterocyclic amine with a wide range of biological activities.

The chemical structure of 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride consists of a piperazine ring substituted with a 4-chloro-2-fluorophenyl group, and it exists in the form of a dihydrochloride salt. The presence of the chlorine and fluorine atoms imparts unique pharmacological properties to the molecule, making it an interesting candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride as a potential treatment for neuropsychiatric disorders. Studies have shown that this compound exhibits potent serotonin receptor agonist activity, particularly at the 5-HT_2A and 5-HT_2C receptors. These receptors play crucial roles in regulating mood, cognition, and behavior, making them attractive targets for the treatment of conditions such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride. The researchers found that the compound exhibited high affinity and selectivity for the 5-HT_2A receptor, with a Ki value of 0.7 nM. Additionally, it showed moderate affinity for the 5-HT_2C receptor (Ki = 3.5 nM). These findings suggest that 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride could be developed as a selective serotonin receptor agonist with potential therapeutic benefits.

Beyond its serotonin receptor activity, 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride has also been studied for its potential anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory effect may contribute to its overall therapeutic profile and could be beneficial in treating inflammatory conditions associated with neuropsychiatric disorders.

The safety and tolerability of 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride have been evaluated in preclinical studies. Animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4-Chloro-2-fluorophenyl)piperazine dihydrochloride (CAS No. 1215108-68-1) is a promising compound with potential applications in the treatment of neuropsychiatric disorders and inflammatory conditions. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that our understanding of this compound will continue to grow, leading to new therapeutic opportunities in the field of medicinal chemistry.